3-(benzylthio)-1-nitrodibenzo[b,f][1,4]oxazepin-11(10H)-one

• IUPAC Name: 9-benzylsulfanyl-7-nitro-5H-benzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C20H14N2O4S/c23-20-19-16(22(24)25)10-14(27-12-13-6-2-1-3-7-13)11-18(19)26-17-9-5-4-8-15(17)21-20/h1-11H,12H2,(H,21,23)
• InChI Key: WJKXPRPIIHNTMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSC2=CC(=C3C(=C2)OC4=CC=CC=C4NC3=O)[N+](=O)[O-]
• Molecular Formula: C20H14N2O4S
• Molecular Weight: 378.4 g/mol

Description

Dibenzoxazepines are a class of chemical compounds which contain a dibenzoxazepine skeleton. They are characterized by a structure that includes two benzene rings fused to an oxazepine ring.

Synthesis Analysis

The synthesis of dibenzoxazepines can be achieved through various methods. One common method involves the base-promoted synthesis of dibenzoxazepinamines and quinazolinimines under metal-free conditions. This process starts from commercially available 2-fluorobenzonitriles, 2-aminophenols, and 2-aminoethanol, and can achieve good to excellent yields of the corresponding heterocycles.

Molecular Structure Analysis

The molecular structure of dibenzoxazepines consists of two benzene rings fused to an oxazepine ring. The oxazepine ring is a seven-membered ring containing one oxygen atom, one nitrogen atom, and five carbon atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of dibenzoxazepines can vary widely depending on the specific compound. These properties can include melting point, boiling point, solubility in various solvents, and stability under various conditions.

Mechanism of Action

The mechanism of action of dibenzoxazepines can vary widely depending on the specific compound and its intended use. For example, some dibenzoxazepines are used in the pharmaceutical industry for their psychoactive effects.

Safety and Hazards

The safety and hazards associated with dibenzoxazepines can vary widely depending on the specific compound. Some dibenzoxazepines are used as pharmaceuticals and can have side effects if not used as directed.

Future Directions

The future directions for research on dibenzoxazepines could include the development of new synthesis methods, the exploration of new applications in the pharmaceutical industry, and the study of the properties of new dibenzoxazepine compounds.